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Compound of Interest

Compound Name: Hexafluorosilicate

Cat. No.: B096646 Get Quote

A Comparative Guide to the Efficacy of Hexafluorosilicate Compounds as Wood

Preservatives

This guide provides a comprehensive comparison of the efficacy of various hexafluorosilicate
compounds used as wood preservatives. The analysis focuses on key performance indicators

including fungal decay resistance, termite resistance, and leachability. The information is

intended for researchers, scientists, and professionals in the field of wood protection and

material science.

Comparative Efficacy of Hexafluorosilicate
Compounds
Hexafluorosilicates are a class of inorganic compounds that have been investigated for their

potential as wood preservatives due to their biocidal properties. The efficacy of these

compounds is largely dependent on the cation (e.g., sodium, zinc, copper, magnesium) and

their resistance to leaching from the treated wood.

Data on Fungal Decay Resistance
The resistance of treated wood to fungal decay is a critical measure of a preservative's

effectiveness. Standardized laboratory tests, such as the AWPA E10 soil-block test, are used to
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evaluate the percentage of mass loss of treated wood samples after exposure to specific decay

fungi.

Compoun
d

Fungus
Wood
Species

Retention
( kg/m ³)

Mass
Loss (%)

Leached Source(s)

Nano

Magnesiu

m Fluoride

(MgF₂) &

Calcium

Fluoride

(CaF₂)

Combinatio

n

Rhodonia

placenta

(Brown-rot)

Scots Pine

& Beech

Not

specified
< 3% Yes [1]

Trametes

versicolor

(White-rot)

Scots Pine

& Beech

Not

specified
< 3% Yes [1]

Nano Zinc

Borate

Trametes

versicolor

(White-rot)

Black Pine 17.9 1.8% Yes [2]

Tyromyces

palustris

(Brown-rot)

Black Pine 17.9
Not

inhibited
Yes [2]

Nano

Copper

Oxide

Trametes

versicolor

(White-rot)

Black Pine
Not

specified

Significantl

y inhibited
Yes [2]

Tyromyces

palustris

(Brown-rot)

Black Pine
Not

specified

Not

inhibited
Yes [2]

Sodium

Hexafluoro

silicate (as

NaF)

Not

specified

Pinus

massonian

a

Not

specified

>10%

(against

termites)

Yes (field

test)
[1][3]
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Note: Data for nano-metal fluorides and borates are used as proxies due to the limited

availability of direct quantitative data for their hexafluorosilicate counterparts. The

performance of these related compounds provides an indication of the potential efficacy of the

metallic cations in wood preservation.

Data on Termite Resistance
The ability of a preservative to protect wood from termite attack is another crucial performance

metric. The AWPA E1 standard is a common laboratory method used to assess termite

resistance by measuring wood mass loss and termite mortality.
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Compo
und

Termite
Species

Wood
Species

Retentio
n ( kg/m
³)

Mass
Loss
(%)

Termite
Mortalit
y (%)

Leache
d

Source(
s)

Nano

Magnesi

um

Fluoride

(MgF₂) &

Calcium

Fluoride

(CaF₂)

Combinat

ion

Coptoter

mes

formosan

us

Pine
Not

specified
< 1% 100% No [4]

Nano

Zinc

Borate

Coptoter

mes

formosan

us

Black

Pine

Not

specified

5.2 -

5.4%

Not

specified
Yes [2]

Nano

Copper

Oxide

Coptoter

mes

formosan

us

Black

Pine

Not

specified

Less

effective

than

nano-

zinc

borate

Not

specified
Yes [2]

Sodium

Hexafluor

osilicate

(as NaF)

Reticulite

rmes

flaviceps

Pinus

massonia

na

154.28

µg/g
17.46%

Not

specified

Yes (field

test)
[3]

Data on Leaching
Leaching of the active preservative components from treated wood when exposed to moisture

is a significant factor determining its long-term effectiveness. The AWPA E11 standard is a

laboratory method designed to accelerate the leaching process and quantify the amount of

preservative lost.
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Compound Leaching Medium
Leaching
Percentage (%)

Source(s)

Sodium

Hexafluorosilicate (as

NaF)

Soil contact (field test)
91.54% of fluoride

after 12 months
[3]

Nano Magnesium

Fluoride (MgF₂)
Water Higher than CaF₂ [1]

Nano Zinc Oxide Water Virtually no leaching [5]

Copper-based

preservatives
Water

Variable, dependent

on formulation
[6]

Summary of Findings
Sodium Hexafluorosilicate exhibits high water solubility, leading to significant leaching and

reduced long-term efficacy, particularly against termites.[1][3]

Zinc-based compounds, such as nano zinc borate, show promise with good resistance to

white-rot fungi and termites, and importantly, high resistance to leaching.[2][5]

Copper-based compounds are effective against a range of fungi, but their performance

against termites can be variable.[2] Their leaching characteristics are highly dependent on

the specific formulation.

Magnesium Fluoride, particularly in combination with Calcium Fluoride in nano-formulations,

demonstrates excellent resistance to both brown-rot and white-rot fungi, as well as high

efficacy against termites with minimal mass loss.[1][4] While some leaching of MgF₂ is

observed, a sufficient amount remains to provide protection.[1]

Experimental Protocols
Detailed methodologies for the key experiments cited are crucial for the interpretation and

replication of results. The following are summaries of the standard American Wood Protection

Association (AWPA) protocols.
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AWPA E10: Standard Method of Testing Wood
Preservatives by Laboratory Soil-Block Cultures
This method is designed to determine the resistance of wood preservatives to decay by pure

cultures of fungi.

Test Specimens: Small blocks of wood (typically 19 mm cubes) are prepared and weighed.

Preservative Treatment: The blocks are treated with a range of preservative concentrations.

Leaching (Optional but recommended): A set of treated blocks is subjected to a leaching

procedure (e.g., AWPA E11) to simulate weathering.

Fungal Culture: Soil jars are prepared with a soil substrate and feeder strips of wood, then

sterilized. The jars are inoculated with a specific wood decay fungus (e.g., Gloeophyllum

trabeum for brown-rot or Trametes versicolor for white-rot).

Incubation: The treated wood blocks are placed in the prepared soil jars and incubated under

controlled temperature and humidity for a specified period (typically 12 weeks).

Assessment: After incubation, the blocks are removed, cleaned of fungal mycelium, dried,

and re-weighed. The percentage of mass loss is calculated as an indicator of decay and the

preservative's efficacy.

AWPA E1: Standard Method for Laboratory Evaluation to
Determine Resistance to Subterranean Termites
This standard provides a method to evaluate the ability of a wood preservative to protect wood

from subterranean termites.

Test Specimens: Small blocks of wood (e.g., 25 x 25 x 6 mm) are prepared.

Preservative Treatment: The blocks are treated with the preservative at various

concentrations.

Test Container: A container with a sand substrate is prepared and moistened.
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Termite Introduction: A specified number of subterranean termites (e.g., 400 workers) are

introduced into the container.

Exposure: The treated wood block is placed in the container. The test can be a "no-choice"

test (only the treated block is available as a food source) or a "choice" test (both a treated

and an untreated block are provided).

Incubation: The containers are kept in a dark, controlled environment for a set period

(typically 28 days).

Assessment: At the end of the test, the wood blocks are removed, cleaned, and weighed to

determine the mass loss. The number of surviving termites is also counted to calculate the

mortality rate. The wood blocks are also visually rated for damage.

AWPA E11: Standard Method of Determining the
Leachability of Wood Preservatives
This method is used to accelerate the leaching of preservatives from treated wood in a

laboratory setting.

Test Specimens: A set of treated wood blocks is prepared.

Leaching Procedure: The blocks are impregnated with distilled or deionized water under a

vacuum and then submerged in a specified volume of fresh leach water.

Water Changes: The leach water is changed at specified intervals over a period of several

days.

Analysis: The collected leachate can be analyzed for the concentration of the leached

preservative components. Alternatively, the wood blocks can be analyzed before and after

leaching to determine the percentage of the preservative that has leached out.

Visualizations
The following diagrams illustrate the workflows of the standard experimental protocols

described above.
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AWPA E10 Soil-Block Test Workflow
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AWPA E1 Termite Resistance Test Workflow
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AWPA E11 Leaching Test Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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